Cas no 54897-35-7 (Benzene, [(2-methyl-1-propenyl)sulfonyl]-)

Benzene, [(2-methyl-1-propenyl)sulfonyl]- structure
54897-35-7 structure
Product Name:Benzene, [(2-methyl-1-propenyl)sulfonyl]-
CAS No:54897-35-7
MF:C10H12O2S
MW:196.266081809998
CID:353356
PubChem ID:12688188
Update Time:2025-04-19

Benzene, [(2-methyl-1-propenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [(2-methyl-1-propenyl)sulfonyl]-
    • 2-methylprop-1-enylsulfonylbenzene
    • DTXSID30506929
    • SCHEMBL6461532
    • 54897-35-7
    • (2-Methylprop-1-ene-1-sulfonyl)benzene
    • Inchi: 1S/C10H12O2S/c1-9(2)8-13(11,12)10-6-4-3-5-7-10/h3-8H,1-2H3
    • InChI Key: ZQWVEGQLGDSMEA-UHFFFAOYSA-N
    • SMILES: S(/C=C(\C)/C)(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 196.05586
  • Monoisotopic Mass: 196.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
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